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Compound of Interest

Compound Name: Acephate

Cat. No.: B021764 Get Quote

Acephate is an organophosphate cholinesterase inhibitor used as an insecticide.[1] For

researchers and scientists, understanding and implementing rigorous safety protocols is

paramount to prevent exposure and ensure a safe laboratory environment. This guide provides

essential, step-by-step procedures for the safe handling and disposal of Acephate, tailored for

a professional research setting.

Hazard Profile of Acephate
Acephate is classified as a possible human carcinogen (EPA Group C) and presents several

acute health risks.[1][2] It is harmful if swallowed or inhaled and can cause an allergic skin

reaction.[1] As a cholinesterase inhibitor, it can lead to symptoms of poisoning such as

increased salivation, tearing, stomach pain, and in severe cases, convulsions and respiratory

failure.[3]
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Hazard Classification Description
Primary Routes of
Exposure

Acute Toxicity

Harmful if swallowed, inhaled,

or absorbed through the skin.

[1][2][3]

Ingestion, Inhalation, Skin

Contact[2]

Skin Sensitization
May cause an allergic skin

reaction.[1]
Skin Contact

Eye Irritation
Causes moderate eye

irritation.[4]
Eye Contact

Organ System Toxicity Cholinesterase inhibitor.[1][2] All routes of exposure

Carcinogenicity
EPA Group C: Possible Human

Carcinogen.[1][2]
Long-term exposure

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE is the most critical barrier against exposure. All PPE

should be inspected before each use and properly maintained.[5]
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PPE Item Specification Rationale and Use Case

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene,

SilverShield®/4H®).[6][7]

Prevents skin absorption,

which is a primary route of

toxic exposure.[3] Always

wash the outside of gloves

before removal.[4]

Body Protection

Long-sleeved shirt, long pants,

and/or chemical-resistant

coveralls (e.g., Tyvek®).[1][4]

[6] An apron may be used for

additional protection during

mixing and loading.[5][7]

Minimizes skin contact with

dust or splashes.

Contaminated clothing must be

removed immediately and

laundered separately before

reuse.[3][4]

Eye & Face Protection

Goggles or shielded safety

glasses. A full-face shield is

recommended when splashing

is possible.[1][3][4]

Protects eyes from dust and

splashes, which can cause

moderate irritation.[4]

Respiratory Protection

A MSHA/NIOSH approved

dust/mist filtering respirator if

dusts or vapors exceed

acceptable levels or if working

in a poorly ventilated area.[1]

[4]

Prevents inhalation of harmful

dust or aerosols.[1]

Footwear

Chemical-resistant boots. Pant

legs should be worn outside of

boots.[8]

Protects feet from spills.

Leather or canvas shoes

should not be worn as they

can absorb the chemical.[8]

Operational Plan: From Preparation to Disposal
Adherence to a strict, procedural workflow is essential for minimizing risk.

Experimental Workflow for Handling Acephate
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase

Designate & Prepare
Work Area

(Well-ventilated)

Inspect & Don
Required PPE

Assemble Materials
(Acephate, Spill Kit,
Disposal Containers)

Weigh Solid Acephate
(Use Chemical Fume Hood)

Prepare Solution
(Add solid to liquid)

Perform Experimental
Procedures

Decontaminate
Equipment & Surfaces

Spill or
Exposure
Occurs?

Segregate & Dispose
of Hazardous Waste

Decontaminate & Remove PPE
(Gloves last)

Wash Hands & Face
Thoroughly

Follow Emergency
Procedures

(Spill Cleanup / First Aid)

YES
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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